Cas no 105899-48-7 (Pyrazine,2-[[2-(nitromethylene)-1-imidazolidinyl]methyl]-)

Pyrazine,2-[[2-(nitromethylene)-1-imidazolidinyl]methyl]- structure
105899-48-7 structure
Product name:Pyrazine,2-[[2-(nitromethylene)-1-imidazolidinyl]methyl]-
CAS No:105899-48-7
MF:C9H11N5O2
MW:221.21594
CID:237226
PubChem ID:3037474

Pyrazine,2-[[2-(nitromethylene)-1-imidazolidinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyrazine,2-[[2-(nitromethylene)-1-imidazolidinyl]methyl]-
    • Pyrazine,[[2-(nitromethylene)-1-imidazolidinyl]methyl]- (9CI)
    • 2-[[(2Z)-2-(nitromethylidene)imidazolidin-1-yl]methyl]pyrazine
    • 105899-48-7
    • Pyrazine, 2-((2-(nitromethylene)-1-imidazolidinyl)methyl)-
    • Inchi: InChI=1S/C9H11N5O2/c15-14(16)7-9-12-3-4-13(9)6-8-5-10-1-2-11-8/h1-2,5,7,12H,3-4,6H2/b9-7-
    • InChI Key: GROQTGWKUWLQBQ-CLFYSBASSA-N
    • SMILES: [N+](/C=C1/NCCN/1CC1C=NC=CN=1)([O-])=O

Computed Properties

  • Exact Mass: 221.09143
  • Monoisotopic Mass: 221.09127461g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 86.9Ų

Experimental Properties

  • PSA: 84.19

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